4-Chloro-2-fluoro-3-methoxybenzyl alcohol
Overview
Description
“4-Chloro-2-fluoro-3-methoxybenzyl alcohol” is a chemical compound with the molecular formula C8H8ClFO2 . It has a molecular weight of 190.6 . It is a solid substance .
Molecular Structure Analysis
The IUPAC name for this compound is (4-chloro-2-fluoro-3-methoxyphenyl)methanol . The InChI code for this compound is 1S/C8H8ClFO2/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3,11H,4H2,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
4-Chloro-2-fluoro-3-methoxybenzyl alcohol: is a valuable intermediate in organic synthesis. Its benzylic position is particularly reactive, allowing for various substitutions and transformations. For instance, it can undergo free radical bromination or nucleophilic substitution, which are foundational reactions in creating complex molecules . Additionally, its alcohol group can be converted into esters or alkyl halides, expanding its utility in synthesizing pharmaceuticals and agrochemicals .
Pharmacology
In pharmacology, this compound’s structural motifs are found in molecules with biological activity. It can serve as a precursor for synthesizing potential inhibitors of enzymes like tyrosine kinases, which are targets for cancer therapy . Its derivatives may also be explored for anti-inflammatory properties, contributing to the development of new medications .
Material Science
The presence of fluorine and chlorine atoms in 4-Chloro-2-fluoro-3-methoxybenzyl alcohol makes it a candidate for modifying material properties. Fluorinated compounds often exhibit enhanced stability and resistance to degradation, which is beneficial in creating durable polymeric materials .
Biochemistry
Biochemically, the methoxy and halogen groups on the benzyl alcohol backbone can be involved in mimicking or interfering with natural biochemical processes. This can be particularly useful in studying enzyme-catalyzed reactions or in the design of biomimetic compounds .
Industrial Applications
While specific industrial uses of 4-Chloro-2-fluoro-3-methoxybenzyl alcohol are not widely documented, its chemical properties suggest potential uses in the synthesis of specialty chemicals. These could include advanced intermediates for dyes, resins, or other performance chemicals where the introduction of fluorine and chlorine could impart desirable characteristics .
Safety and Hazards
“4-Chloro-2-fluoro-3-methoxybenzyl alcohol” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection . It should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
(4-chloro-2-fluoro-3-methoxyphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClFO2/c1-12-8-6(9)3-2-5(4-11)7(8)10/h2-3,11H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULQDMTWMSOVQRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1F)CO)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101254805 |
Source
|
| Record name | Benzenemethanol, 4-chloro-2-fluoro-3-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101254805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-fluoro-3-methoxybenzyl alcohol | |
CAS RN |
1323966-21-7 |
Source
|
| Record name | Benzenemethanol, 4-chloro-2-fluoro-3-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1323966-21-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenemethanol, 4-chloro-2-fluoro-3-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101254805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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